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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533 Get Quote

An In-depth Technical Guide to the MSDS and Safety of Propazine-d14

This guide provides comprehensive safety, handling, and toxicological information for

Propazine-d14, intended for researchers, scientists, and professionals in drug development.

Given that Propazine-d14 is the deuterated analog of Propazine, much of the safety and

toxicology data is extrapolated from the parent compound. This document synthesizes

available data for both compounds to ensure safe laboratory practices.

Chemical Identification and Properties
Propazine-d14 is the deuterium-labeled form of Propazine, a triazine herbicide.[1] It is primarily

used for research and development purposes, such as in pharmacokinetic studies or as an

internal standard.[1][2] It is not intended for human or veterinary use.[3]

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12302533?utm_src=pdf-interest
https://www.benchchem.com/product/b12302533?utm_src=pdf-body
https://www.benchchem.com/product/b12302533?utm_src=pdf-body
https://www.benchchem.com/product/b12302533?utm_src=pdf-body
https://www.benchchem.com/product/b12302533?utm_src=pdf-body
https://www.invivochem.com/product/V63150
https://www.invivochem.com/product/V63150
https://www.medchemexpress.com/propazine-d14.html
https://www.achemtek.com/products/msk22130d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12302533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Propazine-d14
Propazine (Parent
Compound)

Synonyms
Propazine-d14 (di-iso-propyl-

d14)

2-Chloro-4,6-

bis(isopropylamino)-s-triazine

CAS Number 1219802-87-5[3][4] 139-40-2[4][5]

Molecular Formula C₉H₂ClD₁₄N₅[3] C₉H₁₆ClN₅[6][7]

Molecular Weight 243.80 g/mol [3][4] 229.71 g/mol [6][7]

Appearance White solid[3]
Colorless, white crystalline

powder[5][7]

Melting Point Not specified 212-214 °C[5][6]

Water Solubility Not specified 8.6 mg/L at 20-22 °C[5][6]

Purity ≥98%[3] Not applicable

Isotopic Enrichment 98 atom % D[4] Not applicable

Hazard Identification and Toxicology
The hazard profile for Propazine-d14 is primarily inferred from its parent compound,

Propazine. Propazine is classified as a potential human carcinogen and a reproductive

toxicant.[5][8]

GHS Classification for Propazine

Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer[9][10]

Hazardous to the Aquatic

Environment (Acute)
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.achemtek.com/products/msk22130d14
https://www.cdnisotopes.com/non_fulfill_view/propazine-d14-di-iso-propyl-d14
https://www.cdnisotopes.com/non_fulfill_view/propazine-d14-di-iso-propyl-d14
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100YD5D.TXT
https://www.achemtek.com/products/msk22130d14
https://www.chembk.com/en/chem/propazine
https://pubchem.ncbi.nlm.nih.gov/compound/Propazine
https://www.achemtek.com/products/msk22130d14
https://www.cdnisotopes.com/non_fulfill_view/propazine-d14-di-iso-propyl-d14
https://www.chembk.com/en/chem/propazine
https://pubchem.ncbi.nlm.nih.gov/compound/Propazine
https://www.achemtek.com/products/msk22130d14
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100YD5D.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/Propazine
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100YD5D.TXT
https://www.chembk.com/en/chem/propazine
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100YD5D.TXT
https://www.chembk.com/en/chem/propazine
https://www.achemtek.com/products/msk22130d14
https://www.cdnisotopes.com/non_fulfill_view/propazine-d14-di-iso-propyl-d14
https://www.benchchem.com/product/b12302533?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100YD5D.TXT
https://oehha.ca.gov/proposition-65/crnr/atrazine-propazine-simazine-and-their-chlorometabolites-dact-dea-and-dia-listed-effective-july-15
https://www.agilent.com/cs/library/msds/PST-850_NAEnglish.pdf
https://www.echemi.com/sds/24-bisisopropylamino-6-chloro-135-triazine-pid_Seven5322.html
https://www.echemi.com/sds/24-bisisopropylamino-6-chloro-135-triazine-pid_Seven5322.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12302533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word:Warning[9][10]

Logical Relationship of Propazine-d14 to Parent Compound
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Preparation & Handling

Cleanup & Disposal

Receive Compound

Store Appropriately
(e.g., -20°C, Locked)

Wear PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(e.g., Fume Hood)

Weigh Compound

Prepare Solution

Manage Spills
(Collect, Prevent Dusting)

In Case of Accident

Dispose as Hazardous Waste
(Follow Local Regulations)

After Use

Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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